N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide

• IUPAC Name: N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide
• InChI: InChI=1S/C22H17N3O5S/c1-31(27,28)19-13-6-5-12-18(19)21-24-25-22(30-21)23-20(26)15-8-7-11-17(14-15)29-16-9-3-2-4-10-16/h2-14H,1H3,(H,23,25,26)
• InChI Key: SBGPZSQHQKFMGM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C22H17N3O5S
• Molecular Weight: 435.5 g/mol

Description

N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide (NMPO) is an organic compound belonging to the class of oxadiazoles. It is a heterocyclic compound containing five-membered rings with two nitrogen atoms. NMPO has a wide range of applications in the field of medicinal chemistry, such as drug synthesis, drug discovery, and drug delivery.

Mechanism of Action

N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide acts as a prodrug, which is a compound that is metabolized in the body to produce the active drug molecule. This compound is converted to the active drug through hydrolysis, which involves the breaking of the ester bond between the two molecules. The active drug then binds to its target receptor and exerts its biological effect.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been shown to modulate the activity of various enzymes and receptors, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).

Advantages and Limitations for Lab Experiments

N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has several advantages for use in laboratory experiments. It is a relatively stable compound, which means that it can be stored for long periods of time without significant degradation. In addition, this compound is relatively non-toxic and has low solubility in water, which makes it easy to handle and store. However, this compound is relatively expensive and can be difficult to synthesize in large quantities.

Future Directions

N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has a wide range of potential future applications in the field of medicinal chemistry. For example, this compound could be used in the development of more efficient drug delivery systems. In addition, this compound could be used to design novel drug molecules with improved pharmacological properties. Furthermore, this compound could be used to develop new types of drugs with improved efficacy and safety profiles. Finally, this compound could be used to develop new types of drugs with improved selectivity and specificity for their target receptors.

Synthesis Methods

The synthesis of N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide begins with the reaction of anhydrous 2-methanesulfonylphenol with 1,3,4-oxadiazole in the presence of a base, such as sodium methoxide. This reaction results in the formation of the this compound product. The reaction is typically conducted in a two-phase system consisting of an organic solvent and aqueous phase. The product can then be isolated by crystallization and purified by recrystallization.

Scientific Research Applications

N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has been used in a wide range of scientific research applications, such as drug synthesis, drug discovery, and drug delivery. It has been used in the synthesis of various types of drugs, including anti-cancer drugs, antibiotics, and anti-inflammatory drugs. In addition, this compound has been used in the development of new drug delivery systems and the design of novel drug molecules.